Cas no 1215368-10-7 (5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1215368-10-7
• MF: C₂₅H₁₉BrClN₃O
• MW: 492.794863939285
• CID: 5401760
• Update Time: 2025-07-23

5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-3,5-dihydro-8-methyl-4H-pyrimido[5,4-b]indol-4-one
• 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C25H19BrClN3O/c1-16-6-11-22-20(12-16)23-24(30(22)13-17-7-9-19(26)10-8-17)25(31)29(15-28-23)14-18-4-2-3-5-21(18)27/h2-12,15H,13-14H2,1H3
• InChI Key： OEXIJWDRCUCGMY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)C=C2)C2=C(C=C(C)C=C2)C2N=CN(CC3=CC=CC=C3Cl)C(=O)C1=2

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 685.3±65.0 °C(Predicted)
• pka: 0.28±0.20(Predicted)

Additional information on 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one: A Novel Compound with Promising Therapeutic Potential

5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a structurally complex pyrimido[5,4-b]indol-4-one derivative characterized by its unique molecular framework. The compound’s CAS No. 1215368-10-7 identifies it as a novel synthetic entity with potential applications in pharmaceutical research. This molecule combines multiple aromatic rings and heterocyclic systems, forming a multi-aryl substituted pyrimidoindole scaffold. The 4-bromophenyl and 2-chlorophenyl groups, along with the 8-methyl substituent, contribute to its distinct chemical profile and biological activity. Recent studies have highlighted its potential as a lead compound for drug discovery, particularly in the development of anti-cancer and anti-inflammatory agents.

The pyrimido[5,4-b]indol-4-one core structure is a versatile pharmacophore known for its ability to modulate various biological targets. The 4-bromophenyl substituent introduces electrophilic properties, while the 2-chlorophenyl group enhances steric hindrance and metabolic stability. The 8-methyl group further stabilizes the molecule by reducing conformational flexibility. These structural features collectively influence the compound’s binding affinity to target proteins, making it a candidate for further optimization. Molecular modeling studies suggest that the pyrimido[5,4-b]indol-4-one scaffold could interact with key enzymes involved in cell proliferation and immune response regulation.

Recent advances in medicinal chemistry have underscored the importance of multi-aryl substituted pyrimidoindole derivatives in the development of targeted therapies. The 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one molecule exemplifies this trend by integrating multiple functional groups that enhance its pharmacological profile. A 2023 study published in Journal of Medicinal Chemistry demonstrated that similar compounds exhibit selective inhibition of kinases associated with cancer progression. The 4-bromophenyl and 2-chlorophenyl groups likely contribute to the molecule’s ability to bind to ATP-binding sites, a common feature in kinase inhibitors.

Pharmacokinetic studies on related compounds suggest that the pyrimido[5,4-b]indol-4-one scaffold may offer advantages in terms of metabolic stability. The 8-methyl substitution has been shown to reduce the susceptibility of the molecule to enzymatic degradation, potentially improving its bioavailability. This is particularly relevant for orally administered drugs, where metabolic stability is a critical factor in therapeutic success. The 4-bromophenyl group may also influence the compound’s solubility properties, although further experimental data are needed to confirm this hypothesis.

Recent research has focused on the multi-aryl substituted pyrimidoindole derivatives as potential modulators of inflammatory pathways. A 2024 study in Pharmaceutical Research highlighted the anti-inflammatory activity of similar compounds, suggesting that they could be developed for the treatment of autoimmune disorders. The 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one molecule may exhibit similar properties due to its structural similarity to known anti-inflammatory agents. The 2-chlorophenyl group, in particular, may play a role in modulating cytokine production by interacting with specific receptors on immune cells.

Computational models have predicted that the pyrimido[5,4-b]indol-4-one scaffold could form hydrogen bonds with key residues in target proteins, enhancing its binding affinity. The 4-bromophenyl group may contribute to hydrophobic interactions, while the 2-chlorophenyl group may engage in electrostatic interactions. These molecular interactions are critical for the compound’s ability to inhibit target enzymes effectively. The 8-methyl substitution is believed to stabilize the molecule’s conformation, ensuring optimal binding to the target site.

Experimental data from preclinical studies suggest that the 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one compound may have potential in the treatment of diseases characterized by uncontrolled cell proliferation. A 2023 study in Cancer Research demonstrated that similar compounds exhibit anti-proliferative effects in cancer cell lines, highlighting their potential as chemotherapeutic agents. The 4-bromophenyl and 2-chlorophenyl groups may play a role in disrupting cellular signaling pathways, leading to apoptosis in malignant cells.

Further research is needed to fully characterize the biological activity of 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one. The compound’s unique molecular structure suggests that it could be a valuable lead for the development of new drugs targeting specific disease mechanisms. Its multi-aryl substituted pyrimidoindole scaffold may offer advantages in terms of selectivity and efficacy, making it a promising candidate for further investigation. The CAS No. 1215368-10-7 identifier ensures that this compound can be easily referenced in scientific literature and pharmaceutical research.

Overall, the 5-[(4-bromophenyl)methyl]-3-[(2-chlorophenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one molecule represents an important advancement in the field of medicinal chemistry. Its unique structural features and potential biological activity make it a candidate for further development as a therapeutic agent. Continued research into its pharmacological properties will be essential in determining its full potential in the treatment of various diseases.